2-Phenylthiophenol
Overview
Description
2-Phenylthiophenol is a chemical compound that belongs to the class of organosulfur compounds. It is also known as 2-phenyl-1,3-benzothiazole or benzothiazole-2-phenylthio. This compound has a wide range of applications in scientific research, including its use as a fluorescent probe and as a reagent in organic synthesis.
Scientific Research Applications
Material Science: Organic Semiconductors
2-Phenylthiophenol plays a significant role in the development of organic semiconductors. Its molecular structure allows for the creation of π-conjugated systems, which are essential for the performance of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). These materials are pivotal in advancing flexible electronics and optoelectronic devices due to their tunable electronic properties .
Industrial Chemistry: Corrosion Inhibitors
In industrial chemistry, 2-Phenylthiophenol derivatives are utilized as corrosion inhibitors. Their effectiveness in protecting metals from corrosive environments makes them valuable in maintaining the integrity and longevity of industrial machinery and infrastructure .
Pharmacology: Biological Activities
Thiophene derivatives, including 2-Phenylthiophenol, have been identified as having a variety of pharmacological effects. They exhibit properties such as anticancer, anti-inflammatory, antimicrobial, and antihypertensive activities, making them potential candidates for drug development and therapeutic applications .
Material Science: Luminescence
The phenyl group in 2-Phenylthiophenol contributes to luminescent properties when introduced into certain compounds. This characteristic is leveraged in the design of materials for OLEDs, where the manipulation of luminescence is crucial for the efficiency and quality of display and lighting technologies .
Organic Chemistry: Synthesis of Heterocycles
2-Phenylthiophenol is involved in the synthesis of various heterocyclic compounds. It participates in key reactions that form the backbone of many organic molecules, which are then used in the production of pharmaceuticals, agrochemicals, and dyes .
Polymer Chemistry: Polythiols
In polymer chemistry, 2-Phenylthiophenol derivatives are used in the synthesis of polythiols. These compounds have applications in coatings, adhesives, and sealants due to their ability to react under benign conditions and form strong, durable bonds .
properties
IUPAC Name |
2-phenylbenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10S/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UECUPGFJVNJNQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00375144 |
Source
|
| Record name | 2-Phenylthiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00375144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylthiophenol | |
CAS RN |
2688-96-2 |
Source
|
| Record name | 2-Phenylthiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00375144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenylthiophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
